2-(hydroxymethyl)-4H-chromen-4-one

• CAS RN: 59749-54-1
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17g/mol
• IUPAC Name: 2-(hydroxymethyl)chromen-4-one
• InChI: InChI=1S/C10H8O3/c11-6-7-5-9(12)8-3-1-2-4-10(8)13-7/h1-5,11H,6H2
• InChI Key: KNBXEQXDBQSZBV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)CO

Description

2-(hydroxymethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4H-1-benzopyran-4-one-2-carboxaldehyde (400 mg, 0.0023 m) and sodium borohydride (8.8 mg. 0.0023 m) in methanol (20 ml) was stirred at room temperature for 30 minutes. The solvent was removed at reduced pressure to give a white solid. The solid was washed with water, sucked dry, and recrystallized from ethanol to give white crystals (220 mg, 55%), m.p. 165°-167°.

Synthesis routes and methods II

Procedure details

500 mg of methyl 4-oxo-4H-chromene-2-carboxylate were dissolved in 25 ml of anhydrous methanol at room temperature, and NaBH4 was thereafter added to the solution slowly, until the starting material was no longer detected by TLC (about 300 mg). The solvent was then evaporated and a mixture of 1.1 gram of NaH2PO4.2H2O in 30 ml of water was added to the resulting residue. The pH of the mixture was maintained between 5 and 9, so as to prevent decomposition of chromone. The aqueous solution was washed with chloroform (3×50 ml) and the combined organic extracts were dried over Na2SO4. The solvent was evaporated to give 2-(hydroxymethyl)-4H-chromen-4-one which was used without future purification.